Cas no 2138379-45-8 (5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2138379-45-8
• MF: C₈H₁₂F₃N₃O₂S
• MW: 271.259990692139
• CID: 5897541
• PubChem ID: 165488262
• Update Time: 2025-10-30

5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-782890
• 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 2138379-45-8

• Inchi： 1S/C8H12F3N3O2S/c1-8(2,3)6-12-13-7(17(11,15)16)14(6)4-5(9)10/h5H,4H2,1-3H3
• InChI Key： VCDVGBPQPRWQDX-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)(C)C)N1CC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 271.06023229g/mol
• Monoisotopic Mass: 271.06023229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Comprehensive Overview of 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138379-45-8)

The compound 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2138379-45-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This sulfonyl fluoride-containing triazole derivative is particularly notable for its tert-butyl and difluoroethyl substituents, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in medicinal chemistry, agrochemical development, and material science.

One of the most compelling aspects of 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride is its versatility in chemical synthesis. The presence of both a sulfonyl fluoride group and a triazole ring makes it a valuable building block for the creation of more complex molecules. This characteristic aligns with the growing demand for click chemistry reagents, which are widely used in drug discovery and bioconjugation. Recent studies have highlighted the compound's potential as a protease inhibitor scaffold, a topic of high interest in the context of COVID-19 research and other viral diseases.

From an environmental sustainability perspective, the difluoroethyl moiety in 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride offers interesting possibilities. Fluorinated compounds are increasingly being explored as alternatives to traditional chemicals in various applications due to their enhanced stability and reduced environmental persistence. This aligns with current industry trends toward green chemistry and the development of eco-friendly agrochemicals, making this compound particularly relevant to researchers working on sustainable solutions.

The sulfonyl fluoride group in this compound has become particularly noteworthy in the field of chemical biology. Recent advances in activity-based protein profiling (ABPP) have demonstrated the utility of sulfonyl fluorides as covalent modifiers of proteins. This has led to increased searches for "sulfonyl fluoride applications in drug discovery" and "covalent inhibitors in medicinal chemistry," reflecting the growing scientific interest in this functional group. The compound's potential in these areas makes it a subject of ongoing investigation in academic and industrial laboratories.

In the context of material science, the combination of triazole and fluorinated components in 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride suggests possible applications in the development of advanced materials. The compound's structural features could contribute to the creation of high-performance polymers or specialty coatings with unique properties such as enhanced thermal stability or chemical resistance. This aligns with current market demands for innovative materials in electronics, aerospace, and other high-tech industries.

The synthesis and characterization of 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride require specialized expertise in fluorine chemistry and heterocyclic compound preparation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These methodological aspects are frequently searched topics among chemistry professionals, reflecting the compound's technical complexity and the need for precise characterization in research settings.

Looking toward future applications, 5-tert-butyl-4-(2,2-difluoroethyl)-4H-1,2,4-triazole-3-sulfonyl fluoride represents an interesting case study in the evolving landscape of specialty chemicals. Its potential uses span multiple disciplines, from pharmaceutical intermediates to advanced material precursors. As research continues to uncover new properties and applications for this compound, it is likely to remain a subject of scientific inquiry and industrial interest in the coming years.